BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic data for 4-Amino-2'-
methylbiphenyl (NMR, IR, MS)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Amino-2'-methylbiphenyl!

Cat. No.: B072243

An In-Depth Guide to the Spectroscopic Characterization of 4-Amino-2'-methylbiphenyl

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for the spectroscopic
characterization of 4-Amino-2'-methylbiphenyl (C13H13N), a substituted biphenyl of interest in
chemical synthesis and materials science.[1][2] As direct experimental spectra for this specific
compound are not widely published, this document leverages established spectroscopic
principles and data from analogous structures to present a detailed, predictive analysis. It is
designed for researchers, scientists, and drug development professionals, offering field-proven
protocols for Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS),
along with expert interpretation of the expected data. The guide emphasizes an integrated
approach, demonstrating how these techniques collectively provide unambiguous structural
verification and purity assessment.

Molecular Structure and Analytical Strategy

4-Amino-2'-methylbiphenyl is an aromatic amine featuring two phenyl rings linked by a
carbon-carbon single bond. One ring is substituted with an amino group at the 4-position, and
the other with a methyl group at the 2'-position. The ortho-methyl group introduces steric
hindrance, causing a twisted conformation between the two aromatic rings. Accurate structural
confirmation is paramount for any research or development application.
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A multi-technique spectroscopic approach is the industry standard for the structural elucidation
of small organic molecules.[3]

 NMR Spectroscopy provides detailed information about the carbon-hydrogen framework.
» IR Spectroscopy identifies key functional groups present in the molecule.

o Mass Spectrometry determines the molecular weight and provides structural clues through
fragmentation analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylbiphenyl-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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